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Compound of Interest

Compound Name: Terephthaloyl chloride

Cat. No.: B127502 Get Quote

This guide provides an in-depth overview of the spectroscopic data for terephthaloyl chloride,

a crucial monomer in the synthesis of high-performance polymers and aramid fibers.[1] The

following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman

spectroscopic profiles, offering valuable data for researchers, scientists, and professionals in

drug development and material science.

Spectroscopic Data
The structural elucidation of terephthaloyl chloride is heavily reliant on various spectroscopic

techniques. The following tables summarize the key quantitative data obtained from ¹H NMR,

¹³C NMR, IR, and Raman spectroscopy.

1.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of

terephthaloyl chloride.

Table 1: ¹H NMR Spectroscopic Data for Terephthaloyl Chloride

Chemical Shift (ppm) Multiplicity Solvent

8.13 Singlet CDCl₃

Source: SpectraBase[2]
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Table 2: ¹³C NMR Spectroscopic Data for Terephthaloyl Chloride

Chemical Shift (ppm) Assignment

131.5 Aromatic CH

137.5 Aromatic C-C=O

167.0 Carbonyl C=O

Source: PubChem, ChemicalBook[3][4]

1.2 Vibrational Spectroscopy: IR and Raman

IR and Raman spectroscopy are complementary techniques that provide information about the

vibrational modes of a molecule.

Table 3: Key IR Absorption Bands for Terephthaloyl Chloride

Wavenumber (cm⁻¹) Intensity Assignment

1775 Strong C=O stretch

1500 Medium Aromatic C=C stretch

1200 Strong C-O stretch

875 Strong C-Cl stretch

730 Strong C-H bend (out-of-plane)

Source: IOSR Journal, ResearchGate[5]

Table 4: Key Raman Shifts for Terephthaloyl Chloride
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Wavenumber (cm⁻¹) Intensity Assignment

1770 Strong C=O stretch

1610 Very Strong Aromatic C=C stretch

1170 Strong C-H bend (in-plane)

860 Medium Ring breathing

350 Strong C-Cl bend

Source: ChemicalBook, IOSR Journal[4]

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data presented above.

2.1 NMR Spectroscopy

A sample of terephthaloyl chloride (typically 5-20 mg for ¹H NMR and 20-50 mg for ¹³C NMR)

is dissolved in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃).

[6] The solution is then filtered through a glass wool plug into a 5 mm NMR tube to remove any

particulate matter.[7] The spectrum is acquired on an NMR spectrometer, with the number of

scans depending on the sample concentration and the desired signal-to-noise ratio. Shimming

is performed to optimize the magnetic field homogeneity.[8]

2.2 IR Spectroscopy

For solid-phase analysis using the KBr pellet technique, 0.05-0.5 mg of terephthaloyl chloride
is thoroughly ground with 100 mg of spectroscopic grade potassium bromide (KBr) in an agate

mortar.[9] The mixture is then pressed into a thin, transparent disc using a hydraulic press.[9]

Alternatively, for the Nujol mull technique, a small amount of the sample is ground with a drop

of Nujol (a hydrocarbon oil) to form a paste, which is then pressed between two salt plates

(e.g., NaCl or KBr).[10] The prepared sample is then placed in the sample holder of an FT-IR

spectrometer for analysis.

2.3 Raman Spectroscopy
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A small amount of the solid terephthaloyl chloride sample is placed in a sample holder, such

as a glass capillary tube or a well on a microscope slide.[11] The sample is then illuminated

with a monochromatic laser beam. The scattered light is collected and passed through a

spectrometer to generate the Raman spectrum. To avoid sample degradation, the laser power

and acquisition time may need to be optimized.[11]

Spectroscopic Analysis Workflow
The following diagram illustrates the logical relationship between the different spectroscopic

techniques and the structural information they provide for terephthaloyl chloride.
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Caption: Workflow of Spectroscopic Analysis for Terephthaloyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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